Cas no 2034621-86-6 (1-(oxan-4-yl)-3-({1-[(thiophen-3-yl)methyl]piperidin-4-yl}methyl)urea)

• Product Name: 1-(oxan-4-yl)-3-({1-[(thiophen-3-yl)methyl]piperidin-4-yl}methyl)urea
• CAS No: 2034621-86-6
• MF: C₁₇H₂₇N₃O₂S
• MW: 337.480182886124
• CID: 5354861
• Update Time: 2025-06-29

1-(oxan-4-yl)-3-({1-[(thiophen-3-yl)methyl]piperidin-4-yl}methyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(tetrahydro-2H-pyran-4-yl)-3-((1-(thiophen-3-ylmethyl)piperidin-4-yl)methyl)urea
• 1-(oxan-4-yl)-3-[[1-(thiophen-3-ylmethyl)piperidin-4-yl]methyl]urea
• 1-(oxan-4-yl)-3-({1-[(thiophen-3-yl)methyl]piperidin-4-yl}methyl)urea

• Inchi： 1S/C17H27N3O2S/c21-17(19-16-3-8-22-9-4-16)18-11-14-1-6-20(7-2-14)12-15-5-10-23-13-15/h5,10,13-14,16H,1-4,6-9,11-12H2,(H2,18,19,21)
• InChI Key： CZWPKWOZZXOTLE-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CN1CCC(CNC(NC2CCOCC2)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 369
• XLogP3: 1.7
• Topological Polar Surface Area: 81.8

Additional information on 1-(oxan-4-yl)-3-({1-[(thiophen-3-yl)methyl]piperidin-4-yl}methyl)urea

Professional Introduction to Compound with CAS No. 2034621-86-6 and Product Name: 1-(oxan-4-yl)-3-({1-[(thiophen-3-yl)methyl]piperidin-4-yl}methyl)urea

Compound with the CAS number 2034621-86-6 and the product name 1-(oxan-4-yl)-3-({1-[(thiophen-3-yl)methyl]piperidin-4-yl}methyl)urea represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including an oxan ring, a thiophenyl moiety, and a piperidine ring, contributes to its unique chemical properties and biological activities.

The oxan ring, also known as an ethylene oxide derivative, is a key structural feature that influences the compound's solubility, stability, and interactions with biological targets. This moiety is often incorporated into pharmaceuticals to enhance bioavailability and metabolic stability. In contrast, the thiophenyl group is well-documented for its role in various biological processes, including enzyme inhibition and receptor binding. Its aromatic nature and sulfur-based structure make it particularly valuable in designing molecules with specific pharmacological effects.

The piperidine ring is another critical component of this compound, contributing to its amphiphilic properties. Piperidine derivatives are widely used in drug development due to their ability to enhance binding affinity and selectivity. The combination of these three distinct structural elements—oxan ring, thiophenyl moiety, and piperidine ring—creates a multifaceted chemical entity with potential therapeutic benefits.

The molecular structure of 1-(oxan-4-yl)-3-({1-[(thiophen-3-yl)methyl]piperidin-4-yl}methyl)urea suggests that it may exhibit properties such as enzyme inhibition, receptor modulation, or anti-inflammatory effects. Recent studies have shown that similar compounds with piperidine and thiophenyl groups exhibit promising activities in preclinical models. For instance, derivatives of piperidine have been investigated for their potential in treating neurological disorders, while thiophene-based compounds have shown efficacy in antiviral and anticancer applications.

In the realm of drug discovery, the urea functional group plays a pivotal role in modulating biological activity. Urea-based compounds are known for their ability to form hydrogen bonds, which enhances interactions with biological targets. The specific arrangement of the urea group in this compound, linked to both the oxan ring and the piperidine-thiophenyl moiety, suggests that it may interact with multiple targets simultaneously, potentially leading to synergistic effects.

Recent advancements in computational chemistry have enabled more precise predictions of a compound's biological activity based on its molecular structure. By leveraging machine learning algorithms and molecular docking studies, researchers can identify potential binding sites and predict how modifications to the structure may affect activity. This approach has been particularly useful in optimizing compounds like 1-(oxan-4-yl)-3-({1-[(thiophen-3-yl)methyl]piperidin-4-yl}methyl)urea for specific therapeutic applications.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the oxan ring necessitates precise control over reaction conditions to avoid unwanted side products. Similarly, the incorporation of the thiophenyl group requires protection-deprotection strategies to prevent unwanted reactions with other functional groups. The final step involves linking the urea group to the piperidine-thiophenyl moiety, which demands careful selection of coupling reagents and catalysts.

One of the most exciting aspects of this compound is its potential for further derivatization. By modifying specific functional groups or introducing additional moieties, researchers can explore new pharmacological profiles without altering the core structure significantly. This flexibility makes it an attractive candidate for medicinal chemists seeking to develop novel therapeutics.

Current research in pharmaceutical chemistry emphasizes the importance of understanding structure-function relationships at a molecular level. This compound exemplifies how intricate molecular design can lead to novel bioactivities with significant therapeutic implications. As computational methods continue to improve, the ability to predict and validate biological activity from chemical structures will only grow stronger.

The development of new drugs remains one of the most challenging yet rewarding endeavors in science. Compounds like 1-(oxan-4-ylyl)-3-{(1-[thiophen-l-methyl)piperidinol]-4-yllmethyl}urea (CAS No 2034621866) highlight the ingenuity required to design molecules that interact specifically with biological targets. The integration of synthetic chemistry with computational biology has accelerated this process significantly over recent years.

In conclusion,1-(oxan-l-ylyl)-3-{(l-[thiophen-l-methyl)piperidinol]-4-yllmethyl}urea (CAS No 2034621866) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features—oxan ring, thiophenyl moiety,and piperidine ring—position it as a versatile tool for developing new therapeutics across multiple disease areas including neurological disorders,antiviral infections,and inflammatory conditions where enzyme inhibition or receptor modulation is desired.